Cas no 1251623-56-9 (N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251623-56-9
• MF: C₂₂H₁₇F₂N₅O
• MW: 405.400090932846
• CID: 5396255
• Update Time: 2025-07-01

N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-Difluorophenyl)methyl]-1-(3-methylphenyl)-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H17F2N5O/c1-14-4-2-6-18(10-14)29-21(16-5-3-9-25-12-16)20(27-28-29)22(30)26-13-15-7-8-17(23)11-19(15)24/h2-12H,13H2,1H3,(H,26,30)
• InChI Key： YHWGNVJPOYLXIS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(F)C=C2F)=O)N=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.80±0.46(Predicted)

Additional information on N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1251623-56-9)

N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a highly sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251623-56-9, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including the presence of multiple heterocyclic rings and functional groups, make it a promising candidate for further investigation.

The molecular structure of N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide consists of a triazole core substituted with various aromatic and heterocyclic moieties. The 2,4-difluorophenyl group and the 3-methylphenyl group contribute to the compound's overall lipophilicity and binding affinity to biological targets. Additionally, the pyridin-3-yl moiety introduces a polar interaction site that can enhance solubility and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to interact with biological targets in multiple ways. The triazole ring in particular has been extensively studied for its pharmacological properties. Research indicates that triazole derivatives can exhibit significant activity against a range of pathogens and can also serve as scaffolds for developing new therapeutic agents. The presence of the 2,4-difluorophenyl group in this compound further enhances its potential as an anti-inflammatory and anti-viral agent.

In the context of current pharmaceutical research, the development of novel compounds with improved efficacy and reduced side effects is a primary goal. The structural features of N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide make it an attractive candidate for further investigation in this area. Its ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug with broad therapeutic applications.

One of the most compelling aspects of this compound is its potential to be used as a lead molecule in the development of new drugs. Lead optimization is a critical step in drug discovery, where initial hits are modified to improve their pharmacological properties. The structural flexibility of N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide allows for modifications that can enhance its binding affinity, solubility, and metabolic stability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the triazole ring and introducing the various substituents. These methods align with modern trends in synthetic chemistry that emphasize efficiency and sustainability.

Computational modeling has also played a crucial role in understanding the pharmacological properties of this compound. Molecular docking studies have been used to predict how N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide interacts with biological targets such as enzymes and receptors. These studies provide valuable insights into its potential therapeutic effects and help guide further experimental work.

The development of new drugs is often hampered by issues related to bioavailability and metabolic stability. However, the structural design of this compound suggests that it may overcome some of these challenges. The presence of fluorine atoms can enhance metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, the lipophilic nature of certain substituents can improve oral bioavailability.

In conclusion, N-[(2,4-difluorophenyl)methyl]-1-(3-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No.1251623-56^-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative treatments emerge for various diseases.